4-(Acetoxymethyl)nitrosamino]-1-(3-pyridyl)-1-butanone
4-(Acetoxymethyl)nitrosamino]-1-(3-pyridyl)-1-butanone
Brand Name:
Vulcanchem
CAS No.:
127686-49-1
VCID:
VC0145947
InChI:
InChI=1S/C12H15N3O4/c1-10(16)19-9-15(14-18)7-3-5-12(17)11-4-2-6-13-8-11/h2,4,6,8H,3,5,7,9H2,1H3
SMILES:
CC(=O)OCN(CCCC(=O)C1=CN=CC=C1)N=O
Molecular Formula:
C12H15N3O4
Molecular Weight:
265.26 g/mol
4-(Acetoxymethyl)nitrosamino]-1-(3-pyridyl)-1-butanone
CAS No.: 127686-49-1
Main Products
VCID: VC0145947
Molecular Formula: C12H15N3O4
Molecular Weight: 265.26 g/mol
![4-(Acetoxymethyl)nitrosamino]-1-(3-pyridyl)-1-butanone - 127686-49-1](/images/no_structure.jpg)
| CAS No. | 127686-49-1 |
|---|---|
| Product Name | 4-(Acetoxymethyl)nitrosamino]-1-(3-pyridyl)-1-butanone |
| Molecular Formula | C12H15N3O4 |
| Molecular Weight | 265.26 g/mol |
| IUPAC Name | [nitroso-(4-oxo-4-pyridin-3-ylbutyl)amino]methyl acetate |
| Standard InChI | InChI=1S/C12H15N3O4/c1-10(16)19-9-15(14-18)7-3-5-12(17)11-4-2-6-13-8-11/h2,4,6,8H,3,5,7,9H2,1H3 |
| Standard InChIKey | PGOGEOISASKDLL-UHFFFAOYSA-N |
| SMILES | CC(=O)OCN(CCCC(=O)C1=CN=CC=C1)N=O |
| Canonical SMILES | CC(=O)OCN(CCCC(=O)C1=CN=CC=C1)N=O |
| Synonyms | 4-(acetoxymethylnitrosamino)-1-(3-pyridyl)-1-butanone NNKOAc |
| PubChem Compound | 119598 |
| Last Modified | Nov 11 2021 |
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